Cas no 1610-26-0 (Benzene,1-nitro-4-(nitromethyl)-)

• Product name: Benzene,1-nitro-4-(nitromethyl)-
• CAS No: 1610-26-0
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• CID: 151903
• PubChem ID: 277515

Benzene,1-nitro-4-(nitromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-nitro-4-(nitromethyl)-
• 4-nitrophenylnitromethane
• benzene, 1-nitro-4-(nitromethyl)-
• DTXSID70298836
• 1610-26-0
• AKOS024342402
• NSC-126408
• 1-nitro-4-(nitromethyl)benzene
• InChI=1/C7H6N2O4/c10-8(11)5-6-1-3-7(4-2-6)9(12)13/h1-4H,5H
• NSC126408
• SCHEMBL2031107
• 1-NITRO-4-NITROMETHYL-BENZENE

• Inchi： InChI=1S/C7H6N2O4/c10-8(11)5-6-1-3-7(4-2-6)9(12)13/h1-4H,5H2
• InChI Key： MQQSJSOCNUOYBX-UHFFFAOYSA-N
• SMILES： [N+](C1C=CC(C[N+]([O-])=O)=CC=1)([O-])=O

Computed Properties

• Exact Mass: 182.03300
• Monoisotopic Mass: 182.032757
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.6

Experimental Properties

• Density: 1.397
• Boiling Point: 345.8°Cat760mmHg
• Flash Point: 180.5°C
• Refractive Index: 1.585
• PSA: 91.64000
• LogP: 2.41790